Cas no 1251574-75-0 (N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1251574-75-0
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 5394279
• Update Time: 2025-07-22

N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide
• N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C20H20N4O2S/c1-13-7-8-18(26-3)17(10-13)24-19(25)12-27-20-11-16(22-14(2)23-20)15-6-4-5-9-21-15/h4-11H,12H2,1-3H3,(H,24,25)
• InChI Key： XMHJFKZYINTQBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1OC)(=O)CSC1C=C(C2=NC=CC=C2)N=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

Introduction to N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1251574-75-0)

N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1251574-75-0, represents a confluence of aromatic rings, heterocyclic structures, and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide incorporates a phenyl ring substituted with both methoxy and methyl groups, which are known to enhance the lipophilicity and metabolic stability of the molecule. This substitution pattern is particularly interesting because it can influence the compound's interaction with biological targets, potentially modulating its pharmacokinetic properties. Additionally, the presence of a pyrimidine core linked to a sulfanyl group suggests that this compound may exhibit inhibitory activity against various enzymes and receptors, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes involved in cancer metabolism. Pyrimidine derivatives, in particular, have shown promise as inhibitors of key metabolic pathways such as glycolysis and the pentose phosphate pathway. The compound N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide is no exception and has been investigated for its potential to disrupt these pathways in cancer cells. Preliminary studies suggest that this molecule may exhibit inhibitory effects on enzymes such as hexokinase and phosphoglycerate dehydrogenase, which are crucial for cancer cell proliferation and survival.

The sulfanyl group in the structure of N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide is another critical feature that contributes to its potential biological activity. Sulfanyl groups are known to enhance the solubility and binding affinity of small molecules to their targets. This functional group has been widely used in the design of drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The incorporation of a sulfanyl group into this compound may improve its ability to interact with biological targets, thereby increasing its therapeutic efficacy.

The synthesis of N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The starting materials for this synthesis include commercially available aromatic compounds and heterocyclic intermediates that are functionalized through various organic reactions such as sulfonylation, condensation, and amidation. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been reported to improve the efficiency and selectivity of these transformations.

In terms of pharmacological evaluation, N-(2-methoxy-5-methylphenyl)-2-{[2-methyl-6-(pyridin-2-yll)pyrimidin-lV-yll]sulfanyl}acetamide has been subjected to several in vitro assays to assess its biological activity. These studies have focused on its potential as an inhibitor of enzymes involved in cancer metabolism, as well as its ability to interact with other biological targets such as kinases and transcription factors. Initial results have shown promising activity against certain cancer cell lines, suggesting that this compound may have therapeutic potential in oncology.

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